Cas no 89618-83-7 (2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester)

• Product name: 2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester
• CAS No: 89618-83-7
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 594698
• PubChem ID: 71325230

2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester
• methyl 5,5-dimethyl-7-oxohept-2-enoate
• DTXSID70754604
• 89618-83-7

• Inchi： InChI=1S/C10H16O3/c1-10(2,7-8-11)6-4-5-9(12)13-3/h4-5,8H,6-7H2,1-3H3
• InChI Key： JGPUFOOIPFJNQW-UHFFFAOYSA-N
• SMILES： CC(C)(CC=CC(=O)OC)CC=O

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų